Cas no 2172344-49-7 (tert-butyl 2-2-(chlorosulfonyl)ethyl-6-methylpiperidine-1-carboxylate)

• Product Name: tert-butyl 2-2-(chlorosulfonyl)ethyl-6-methylpiperidine-1-carboxylate
• CAS No: 2172344-49-7
• MF: C₁₃H₂₄ClNO₄S
• MW: 325.851962089539
• CID: 6452584
• PubChem ID: 165521214
• Update Time: 2025-09-24

tert-butyl 2-2-(chlorosulfonyl)ethyl-6-methylpiperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 2-2-(chlorosulfonyl)ethyl-6-methylpiperidine-1-carboxylate
• 2172344-49-7
• EN300-1577875
• tert-butyl 2-[2-(chlorosulfonyl)ethyl]-6-methylpiperidine-1-carboxylate

• Inchi： 1S/C13H24ClNO4S/c1-10-6-5-7-11(8-9-20(14,17)18)15(10)12(16)19-13(2,3)4/h10-11H,5-9H2,1-4H3
• InChI Key： OKAJLEAGFNOQQQ-UHFFFAOYSA-N
• SMILES： ClS(CCC1CCCC(C)N1C(=O)OC(C)(C)C)(=O)=O

Computed Properties

• Exact Mass: 325.1114571g/mol
• Monoisotopic Mass: 325.1114571g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 438
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 72.1Ų

Additional information on tert-butyl 2-2-(chlorosulfonyl)ethyl-6-methylpiperidine-1-carboxylate

Comprehensive Overview of tert-butyl 2-2-(chlorosulfonyl)ethyl-6-methylpiperidine-1-carboxylate (CAS No. 2172344-49-7)

The compound tert-butyl 2-2-(chlorosulfonyl)ethyl-6-methylpiperidine-1-carboxylate (CAS No. 2172344-49-7) is a highly specialized chemical intermediate with significant applications in pharmaceutical and agrochemical research. Its unique structure, featuring a chlorosulfonyl group and a tert-butyl carboxylate moiety, makes it a valuable building block for synthesizing complex molecules. Researchers and industry professionals often seek this compound for its role in peptide coupling, sulfonamide formation, and other advanced organic transformations.

In recent years, the demand for custom synthesis intermediates like tert-butyl 2-2-(chlorosulfonyl)ethyl-6-methylpiperidine-1-carboxylate has surged due to the growing focus on drug discovery and precision agriculture. The compound's CAS No. 2172344-49-7 is frequently searched in academic databases and chemical marketplaces, reflecting its relevance in cutting-edge research. Its compatibility with green chemistry principles and potential for scalable production further enhance its appeal to modern laboratories.

One of the key advantages of this compound lies in its versatility. The chlorosulfonyl group enables efficient nucleophilic substitution reactions, while the tert-butyl protecting group offers stability under various conditions. This dual functionality makes it a preferred choice for constructing heterocyclic frameworks and bioactive molecules. Recent publications highlight its use in developing enzyme inhibitors and catalytic modifiers, aligning with trends in targeted therapy and sustainable chemistry.

From a technical perspective, tert-butyl 2-2-(chlorosulfonyl)ethyl-6-methylpiperidine-1-carboxylate exhibits excellent solubility in common organic solvents such as dichloromethane and tetrahydrofuran, facilitating its integration into multi-step synthetic routes. Analytical data, including NMR spectra and HPLC purity profiles, confirm its high quality and consistency—critical factors for reproducibility in medicinal chemistry applications. Storage recommendations typically emphasize protection from moisture and light to maintain optimal reactivity.

The compound's structural features also invite exploration in computational chemistry and molecular modeling. Researchers investigating QSAR studies or docking simulations frequently incorporate derivatives of CAS No. 2172344-49-7 to predict biological activity or optimize lead compounds. This intersection of experimental and theoretical approaches underscores its importance in contemporary pharmaceutical innovation.

Market analyses indicate steady growth in the supply chain for tert-butyl 2-2-(chlorosulfonyl)ethyl-6-methylpiperidine-1-carboxylate, driven by expanding R&D budgets and collaborations between academia and industry. Suppliers often highlight its GMP-grade availability and custom purity options to meet diverse project requirements. As regulatory standards evolve, documentation such as certificates of analysis and safety data sheets ensure compliance with global laboratory protocols.

Looking ahead, the scientific community anticipates novel applications for this compound in emerging fields like bioconjugation and material science. Its adaptability to click chemistry reactions and compatibility with high-throughput screening platforms position it as a strategic asset for next-generation research. For those sourcing CAS No. 2172344-49-7, verifying supplier credentials and batch-specific data remains essential to achieving experimental success.